Cas no 383135-67-9 (1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde)

• Product name: 1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde
• CAS No: 383135-67-9
• MF: C₁₁H₁₁N₃O
• MW: 201.225
• CID: 3055789
• PubChem ID: 2772325

1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-Dimethyl-2-pyrimidinyl)-1h-pyrrole-2-carbaldehyde
• 1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde
• 1-(4,6-dimethylpyrimidin-2-yl)pyrrole-2-carbaldehyde
• 383135-67-9
• 1-(4,6-DIMETHYL-2-PYRIMIDINYL)-1H-PYRROLE-2-CARBALDEHYDE
• SB63411
• Z1509682373
• BBL008150
• STK114658
• AKOS001475812

• Inchi： InChI=1S/C11H11N3O/c1-8-6-9(2)13-11(12-8)14-5-3-4-10(14)7-15/h3-7H,1-2H3
• InChI Key： SGXKCXMAAXVCKC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 201.090211983Da
• Monoisotopic Mass: 201.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde

Comprehensive Overview of 1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde (CAS No. 383135-67-9)

1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde (CAS No. 383135-67-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique pyrimidine and pyrrole hybrid structure, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular formula, C₁₁H₁₁N₃O, and distinct functional groups make it a valuable building block for researchers exploring novel applications.

The growing interest in heterocyclic compounds like 1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde stems from their potential in drug discovery and sustainable agriculture. Recent studies highlight its role in developing small-molecule inhibitors targeting enzymatic pathways, a hot topic in oncology and infectious disease research. Additionally, its aldehyde functionality allows for further derivatization, making it a key player in combinatorial chemistry libraries.

In the context of green chemistry, researchers are increasingly focusing on optimizing the synthesis of 1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde to reduce environmental impact. Questions like "How to improve yield in pyrimidine-pyrrole coupling reactions?" or "What are the catalytic alternatives for aldehyde formation?" frequently appear in scientific forums, reflecting the compound's relevance to modern synthetic challenges.

The compound's structural motif also aligns with trends in crop protection innovation. Agrochemical companies are investigating its derivatives as potential plant growth regulators or pest control agents, addressing global concerns about food security. Its 4,6-dimethylpyrimidinyl moiety is particularly interesting for designing molecules with improved bioavailability and target specificity.

From a material science perspective, 1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde contributes to the development of organic semiconductors and coordination polymers. The compound's ability to form stable complexes with transition metals makes it valuable for creating functional materials with applications in optoelectronics and sensor technology.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the purity and structural integrity of 1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde, which is crucial for its application in sensitive research areas. The compound's chromatographic behavior and solubility profile are also well-documented, facilitating its use in various experimental setups.

Storage and handling recommendations for 1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde emphasize protection from moisture and light, with optimal conditions being airtight containers under inert atmosphere. These precautions maintain the compound's chemical stability and prevent degradation of its reactive aldehyde group, ensuring consistent performance in research applications.

The commercial availability of 1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde through specialty chemical suppliers has expanded its accessibility to researchers worldwide. Current market trends show increasing demand for such fine chemicals, particularly from pharmaceutical and biotechnology sectors engaged in high-throughput screening programs.

Future research directions for this compound may explore its structure-activity relationships in greater depth, particularly how modifications to its pyrimidine ring or pyrrole moiety affect biological activity. The compound's potential in metal-organic frameworks (MOFs) and as a ligand in catalytic systems also presents exciting opportunities for interdisciplinary research.

In summary, 1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrrole-2-carbaldehyde (CAS No. 383135-67-9) represents a fascinating case study in modern chemical research. Its multifaceted applications across drug discovery, agricultural chemistry, and advanced materials demonstrate the continuing importance of heterocyclic chemistry in addressing contemporary scientific and technological challenges.